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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B15609133

For Researchers, Scientists, and Drug Development Professionals

Hoechst 33258, a bisbenzimidazole derivative, is a fluorescent stain with a high affinity for
DNA. Its utility in molecular biology is extensive, owing to its specific binding to the minor
groove of adenine-thymine (A-T) rich regions of double-stranded DNA (dsDNA) and the
resulting significant increase in fluorescence intensity.[1] This cell-permeant dye is a
cornerstone in a variety of applications, from quantifying DNA to analyzing complex cellular
processes like apoptosis and cell cycle progression. This guide provides an in-depth overview
of the core applications of Hoechst 33258, complete with quantitative data, detailed
experimental protocols, and visual workflows to support researchers in their experimental
design and execution.

Core Principles and Mechanism of Action

Hoechst 33258 is excited by ultraviolet (UV) light and emits a blue fluorescence. The dye's
fluorescence is significantly enhanced upon binding to dsDNA, a characteristic that minimizes
background signal from unbound dye in solution.[2] While it can bind to all nucleic acids, its
preference for A-T rich sequences in the DNA minor groove makes it a highly specific DNA
stain.[1][3] This binding is non-intercalating, meaning it does not insert itself between the DNA
base pairs, which is a factor in its relatively low toxicity compared to other DNA stains, allowing
for its use in both live and fixed cells.[1][2]

The fluorescence intensity of Hoechst 33258 is also influenced by the pH of the solvent, with
intensity increasing with pH.[1] It is important to note that the fluorescence of Hoechst 33258 is
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quenched by the incorporation of bromodeoxyuridine (BrdU) into DNA, a property that is
exploited in cell cycle analysis.[1]

Mechanism of Hoechst 33258 DNA Staining.

Quantitative Data

The photophysical properties of Hoechst 33258 are critical for its application in quantitative
assays. The following tables summarize these key characteristics.

Table 1: Spectral and Photophysical Properties of Hoechst 33258

Property Value Notes
Excitation Maximum (DNA- Excited by UV light sources.[2]
~352 nm
bound) [4]
Emission Maximum (DNA- )
~461 nm Emits blue fluorescence.[2][4]
bound)
Molar Extinction Coefficient (g) ~46,000 cm~—tM—t At 345.5 nm.[5]
Significantly increases upon
i ) binding to DNA.[5] Can reach
Quantum Yield (®) 0.034 (in water) )
~0.74 when embedded in a
polymer matrix.[6]
Can be observed with
Fluorescence of Unbound Dye  510-540 nm excessive dye concentration.

[1]

Table 2: Recommended Working Concentrations for Various Applications
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Concentration Range

Application Cell Type
(ng/mL)

DNA Quantification (in -

) 0.1-1.0 Purified DNA

solution)

Live Cell Staining (Microscopy) 1.0-5.0 Eukaryotic cells

Fixed Cell Staining ]

) 05-2.0 Eukaryotic cells

(Microscopy)

Live Cell Staining (Flow ]
1.0-10.0 Eukaryotic cells

Cytometry)

Fixed Cell Staining (Flow )
0.2-2.0 Eukaryotic cells

Cytometry)

Bacterial Staining 0.1-10.0 Bacteria

Mycoplasma Detection ~0.05 (0.001% wi/v) Indicator cell lines

Core Applications and Experimental Protocols
DNA Quantification

Hoechst 33258 provides a highly sensitive method for quantifying dsDNA, offering a significant
advantage over traditional UV absorbance methods, especially for dilute samples.[7][8] The
assay's linear dynamic range typically extends from approximately 10 ng/mL to 1 pg/mL.[7] Itis
important to note that RNA does not significantly interfere with this assay.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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